Cas no 1493646-89-1 (n-((1-(2-Methoxyethyl)cyclopentyl)methyl)propan-1-amine)

• Product Name: n-((1-(2-Methoxyethyl)cyclopentyl)methyl)propan-1-amine
• CAS No: 1493646-89-1
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6585053
• PubChem ID: 62725002
• Update Time: 2025-06-29

n-((1-(2-Methoxyethyl)cyclopentyl)methyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-800551
• 1493646-89-1
• {[1-(2-methoxyethyl)cyclopentyl]methyl}(propyl)amine
• AKOS012017771
• CS-0297942
• n-((1-(2-Methoxyethyl)cyclopentyl)methyl)propan-1-amine

• Inchi： 1S/C12H25NO/c1-3-9-13-11-12(8-10-14-2)6-4-5-7-12/h13H,3-11H2,1-2H3
• InChI Key： SLFAKEQMURQZFI-UHFFFAOYSA-N
• SMILES： O(C)CCC1(CNCCC)CCCC1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on n-((1-(2-Methoxyethyl)cyclopentyl)methyl)propan-1-amine

N-((1-(2-Methoxyethyl)cyclopentyl)methyl)propan-1-amine: A Comprehensive Overview

The compound N-((1-(2-Methoxyethyl)cyclopentyl)methyl)propan-1-amine, identified by the CAS number 1493646-89-1, is a versatile organic compound with significant applications in various fields. This compound is a derivative of cyclopentane, a five-membered cyclic hydrocarbon, which serves as the core structure. The presence of the methoxyethyl group and the propaneamine moiety introduces unique chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The methoxy group, a common substituent in pharmaceuticals, enhances the compound's solubility and bioavailability. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the design of kinase inhibitors and GPCR modulators. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential in anticancer therapy.

In addition to its pharmaceutical applications, N-((1-(2-Methoxyethyl)cyclopentyl)methyl)propan-1-amine has found utility in materials science. Its cyclopentane ring provides structural rigidity, while the amine group facilitates interactions with other molecules. This makes it an ideal candidate for synthesizing advanced polymers and surfactants. Recent advancements in polymer chemistry have utilized this compound to develop self-healing materials with enhanced mechanical properties.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the alkylation of cyclopentane derivatives and subsequent amine functionalization. Researchers have optimized these reactions using microwave-assisted synthesis and transition metal catalysts, significantly improving yield and purity. These methodologies have been detailed in recent publications, underscoring the importance of continuous innovation in synthetic chemistry.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been subjects of recent investigations. Studies conducted under simulated environmental conditions reveal that it undergoes efficient microbial degradation, reducing its ecological footprint. This aligns with global efforts to develop sustainable chemical products that minimize harm to ecosystems.

In conclusion, N-((1-(2-Methoxyethyl)cyclopentyl)methyl)propan-1-amine (CAS No. 1493646-89-1) stands as a testament to the ingenuity of modern chemistry. Its diverse applications span pharmaceuticals, materials science, and environmental chemistry, driven by continuous research and development. As scientific understanding evolves, this compound is poised to play an even greater role in shaping future technologies and therapeutic solutions.